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Compound of Interest

Compound Name: Menthoglycol

Cat. No.: B013437 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Menthoglycol, also known as p-Menthane-3,8-diol (PMD), tailored for researchers, scientists,

and drug development professionals. Adherence to these procedures is critical for ensuring

laboratory safety and environmental protection.

Summary of Disposal and Safety Data
While specific quantitative limits for disposal are determined by local, state, and federal

regulations, the following table summarizes key characteristics and handling parameters for

Menthoglycol.
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Parameter Value/Instruction Citation

Primary Disposal Method
Incineration by a licensed

chemical destruction plant.
[1][2][3]

Alternative Disposal

Dissolve or mix with a

combustible solvent and burn

in a chemical incinerator with

an afterburner and scrubber.

[2][3]

Prohibited Disposal

Do not discharge into sewer

systems, drains, or onto the

soil. Avoid contamination of

water, foodstuffs, and animal

feed.

[1][2]

Container Rinsing
Triple rinse containers with a

suitable solvent.
[1]

Empty Container Disposal

Offer triple-rinsed containers

for recycling or reconditioning.

Alternatively, puncture to

prevent reuse and dispose of

in a sanitary landfill.

[1]

Personal Protective Equipment

Wear protective gloves,

chemical safety goggles, and

appropriate protective clothing.

[2][4]

Handling Environment
Use in a well-ventilated area or

with a chemical fume hood.
[5]

Spill Management

Use spark-proof tools and

explosion-proof equipment for

cleanup. Collect material in a

suitable, closed container for

disposal.

[1]

Detailed Protocol for Menthoglycol Disposal
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This protocol outlines the step-by-step procedure for the safe handling and disposal of

Menthoglycol waste in a laboratory setting.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Before handling Menthoglycol, ensure you are wearing appropriate PPE, including

chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.[2][4]

Conduct all waste handling procedures in a well-ventilated area or within a certified chemical

fume hood to avoid inhalation of any vapors.[5]

Ensure a safety shower and eyewash station are readily accessible.[2]

2. Waste Collection and Segregation:

Collect Menthoglycol waste, including residues and contaminated materials, in a

designated, compatible, and clearly labeled hazardous waste container.[1][6]

The container must be in good condition and have a tight-fitting lid to prevent leaks and

spills.[6]

Do not mix Menthoglycol waste with other incompatible chemical waste streams.[6][7]

Label the waste container with "Hazardous Waste," the chemical name "Menthoglycol" or

"p-Menthane-3,8-diol," and an indication of the hazards (e.g., irritant).[6]

3. Spill and Contamination Cleanup:

In the event of a spill, immediately alert personnel in the area.

For small spills, absorb the material with an inert absorbent material (e.g., vermiculite, dry

sand).

Use non-sparking tools to collect the absorbed material and place it into the designated

hazardous waste container.[1]

For larger spills, or if you are not trained to handle them, contact your institution's

Environmental Health and Safety (EHS) department.
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Dispose of any PPE or cleaning materials contaminated during the cleanup as hazardous

waste.[8]

4. Container Management and Storage:

Keep the hazardous waste container securely closed at all times, except when adding waste.

[6]

Store the waste container in a designated satellite accumulation area that is under the

control of laboratory personnel.[6]

The storage area should be cool, dry, and away from sources of ignition.[1]

5. Final Disposal Procedure:

Once the waste container is nearly full (e.g., 90% capacity), arrange for its disposal through

your institution's EHS office or a licensed chemical waste disposal contractor.[6]

The primary and recommended method of disposal is controlled incineration at a licensed

facility, which may include flue gas scrubbing.[1]

An alternative is to dissolve the Menthoglycol in a combustible solvent and have it

incinerated.[2][3]

Ensure that all disposal activities are conducted in strict accordance with local, state, and

federal regulations.[1][3]

6. Empty Container Disposal:

Triple rinse the empty Menthoglycol container with a suitable solvent (e.g., ethanol or

acetone).

Collect the rinsate as hazardous waste and add it to your Menthoglycol waste container.

The triple-rinsed container can then be offered for recycling or reconditioning.[1]

If recycling is not an option, puncture the container to make it unusable for other purposes

and dispose of it in a sanitary landfill, as permitted by local regulations.[1]
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Menthoglycol Disposal Workflow
The following diagram illustrates the logical steps and decision points for the proper disposal of

Menthoglycol.
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Start: Menthoglycol Waste Generated
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Caption: Menthoglycol Disposal Workflow Diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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